Cas no 77995-05-2 (5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
• CAS No: 77995-05-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 578888
• PubChem ID: 254928
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
• 2-Amino-4-phenyl-pyrimidine-5-carboxylic acid ethyl ester
• ethyl 2-amino-4-phenylpyrimidine-5-carboxylate
• 2-Amino-4-phenyl-5-ethoxycarbonyl-pyrimidin
• AC1L5RAN
• AC1Q64TY
• AR-1I8287
• CTK5E5274
• HMS3088O19
• NCIOpen2_004412
• NSC79674
• SMR001560304
• 77995-05-2
• 2-amino-4-phenyl-5-pyrimidinecarboxylic acid ethyl ester
• MLS002694375
• ethyl 2-azanyl-4-phenyl-pyrimidine-5-carboxylate
• CHEMBL1881276
• NSC-79674
• DTXSID00292024
• A839645
• (S)-2-HYDROXY-2-METHYLBUTYRICACID

• Inchi： 1S/C13H13N3O2/c1-2-18-12(17)10-8-15-13(14)16-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,14,15,16)
• InChI Key： GAUHBBJWYNSIJC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(N)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 482.7°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.599
• PSA: 78.1
• LogP: 2.48370